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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326

An In-depth Technical Guide on the Physical Properties of 1-Nitroso-2-naphthol

This technical guide provides a comprehensive overview of the key physical properties of 1-
Nitroso-2-naphthol, focusing on its melting point and solubility. It is intended for researchers,
scientists, and professionals in drug development who require precise and reliable data for
their work. This document includes detailed experimental protocols and workflow visualizations
to ensure clarity and reproducibility.

Physical Properties of 1-Nitroso-2-naphthol

1-Nitroso-2-naphthol (C10H7NOz2) is an organic compound that appears as a yellowish-brown
to dark brown crystalline powder[1][2]. It is utilized in various applications, including the
manufacturing of dyes and as a reagent in analytical chemistry for the determination of metals
like cobalt[3].

Quantitative Data Summary

The physical properties of 1-Nitroso-2-naphthol are summarized in the table below. The data
represents a consolidation of values from various sources, reflecting slight variations likely due
to different experimental conditions and sample purity levels.
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Property Value References
Molecular Formula C10H7NO2 [1103114]
Molecular Weight 173.17 g/mol [3B1141[5]
_ _ 98 - 110 °C (with
Melting Point B [L13141e1718l1
decomposition)

Yellowish-brown crystalline
Appearance [1][2](3]
powder

o Insoluble / Immiscible (Soluble
Solubility in Water _ [31(5](e][10][11]
in 1000 parts water)

Soluble in ethanol, ether,
benzene, glacial acetic acid,

Solubility in Organic Solvents carbon disulfide, and caustic [11[31[91[10]
alkali solutions. Slightly soluble

in cold petroleum ether.

Experimental Protocols

Detailed methodologies for determining the melting point and solubility of 1-Nitroso-2-
naphthol are crucial for obtaining accurate and consistent results.

Protocol for Melting Point Determination

The melting point of a solid is the temperature range over which it changes state from solid to
liquid. This range is an important indicator of the purity of a compound.

Apparatus:

Melting point apparatus (e.g., DigiMelt or Gallenkamp)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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e 1-Nitroso-2-naphthol sample
Procedure:

Sample Preparation: Place a small amount of dry 1-Nitroso-2-naphthol powder into a
mortar and gently grind it into a fine powder. This ensures uniform packing in the capillary
tube.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample. A
small amount of the solid will enter the tube. Invert the tube and tap the sealed end gently on
a hard surface to compact the powder at the bottom. The packed sample height should be
approximately 2-3 mm.

Instrument Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Preliminary Measurement (Optional): If the approximate melting point is unknown, perform a
rapid heating run (e.g., 10-20 °C/min) to determine a rough estimate of the melting range.

Accurate Measurement: For a new sample, set the apparatus to heat rapidly to a
temperature about 15-20 °C below the expected melting point. Then, adjust the heating rate
to a slow ramp of 1-2 °C per minute.

Observation and Recording: Carefully observe the sample through the magnifying lens.
Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample has turned into a clear liquid (the end
of the melting range).[12][13]

Post-Measurement: Allow the apparatus to cool before performing subsequent
measurements. Dispose of the used capillary tube in the designated glass waste container.

Protocol for Solubility Determination (Spectroscopic
Method)

The solubility of 1-Nitroso-2-naphthol can be determined by measuring its concentration in a
saturated solution. Spectrofluorometry or UV-Vis spectrophotometry can be employed for this
purpose, as the compound exhibits fluorescence and absorbance.[14][15]
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Apparatus:

e Spectrofluorometer or UV-Vis Spectrophotometer

o Thermostatically controlled shaker or water bath

e Volumetric flasks and pipettes

» Centrifuge and/or filtration system (e.g., syringe filters)

e Analytical balance

o Solvent of choice (e.g., water, ethanol)

Procedure:

o Preparation of Standard Solutions: Prepare a series of standard solutions of 1-Nitroso-2-
naphthol with known concentrations in the chosen solvent.

o Calibration Curve: Measure the fluorescence intensity or absorbance of each standard
solution at the wavelength of maximum emission (approx. 430 nm) or absorbance (approx.
370 nm), respectively.[14] Plot a calibration curve of intensity/absorbance versus
concentration.

o Preparation of Saturated Solution: Add an excess amount of 1-Nitroso-2-naphthol to a
known volume of the solvent in a sealed flask.

o Equilibration: Place the flask in a thermostatically controlled shaker or water bath set to the
desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached and the solution is saturated.

e Phase Separation: After equilibration, allow the solution to stand to let the undissolved solid
settle. To ensure complete removal of solid particles, centrifuge an aliquot of the supernatant
or filter it through a fine-pore filter (e.g., 0.22 pm).

e Measurement: Dilute a precise volume of the clear, saturated filtrate with the solvent to bring
its concentration within the range of the calibration curve. Measure the fluorescence or
absorbance of the diluted sample.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://rasayanjournal.co.in/vol-7/4_%20Vol.7_1_,%2028-32,%202014,%20RJC-1112.pdf
https://www.benchchem.com/product/b091326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Calculation: Use the calibration curve to determine the concentration of the diluted solution.
Calculate the concentration of the original saturated solution by accounting for the dilution
factor. This value represents the solubility of 1-Nitroso-2-naphthol in that solvent at the

specified temperature.

Visualizations

Workflow diagrams provide a clear, step-by-step visual representation of experimental

processes.
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Caption: Workflow for Melting Point Determination.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b091326?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Dissolve 2-Naphthol
in warm NaOH solution

Cool solution to 0°C
(Ice-salt bath)

(Add Sodium Nitrite (NaNOz))

:

Start Stirring

Slowly add H2SO04
(Keep Temp at 0°C)

:

E‘Stir for 1 hour at 0°C9

:

Precipitate Forms

(Filter with suctiorD

Wash precipitate ]
r

thoroughly with wate

l

Air-dry the product
(1-Nitroso-2-naphthol)

Click to download full resolution via product page

Caption: Experimental Workflow for the Synthesis of 1-Nitroso-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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